(S)-autumnaline
Overview
Description
(S)-Autumnaline is an isoquinoline alkaloid.
Scientific Research Applications
Biosynthesis in Plants : Research has shown that (S)-autumnaline is involved in the biosynthesis of colchicine in plants like Colchicum autumnale. Specifically, it acts as an intermediate precursor in the biosynthetic pathway (Nasreen, Gundlach, & Zenk, 1997), (McDonald et al., 1998).
Phenolic Oxidative Coupling : Studies have focused on the phenolic oxidative coupling and ring-expansion processes in the biosynthesis of colchicine, where this compound plays a critical role (McDonald et al., 1998).
Natural Compound Isolation : Isolation and characterization of homoisoflavonoids from plants have been carried out, with this compound being identified as a key compound in this process (Hafez-Ghoran et al., 2015).
Cytochrome P-450-dependent Formation : Research has identified a cytochrome P-450 NADPH and O2-dependent enzyme system in Colchicum autumnale seeds, responsible for the phenol-oxidative coupling of this compound during colchicine biosynthesis (Nasreen, Rueffer, & Zenk, 1996).
Properties
CAS No. |
23068-65-7 |
|---|---|
Molecular Formula |
C21H27NO5 |
Molecular Weight |
373.4 g/mol |
IUPAC Name |
(1S)-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol |
InChI |
InChI=1S/C21H27NO5/c1-22-8-7-14-11-19(25-2)17(23)12-15(14)16(22)6-5-13-9-18(24)21(27-4)20(10-13)26-3/h9-12,16,23-24H,5-8H2,1-4H3/t16-/m0/s1 |
InChI Key |
GZUNPCNPOLOTLX-INIZCTEOSA-N |
Isomeric SMILES |
CN1CCC2=CC(=C(C=C2[C@@H]1CCC3=CC(=C(C(=C3)OC)OC)O)O)OC |
SMILES |
CN1CCC2=CC(=C(C=C2C1CCC3=CC(=C(C(=C3)OC)OC)O)O)OC |
Canonical SMILES |
CN1CCC2=CC(=C(C=C2C1CCC3=CC(=C(C(=C3)OC)OC)O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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